Cas no 1015939-93-1 (1-3-(chloromethyl)phenyl-1H-pyrazole)

• Product Name: 1-3-(chloromethyl)phenyl-1H-pyrazole
• CAS No: 1015939-93-1
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD08059978
• CID: 2111661
• PubChem ID: 17998748
• Update Time: 2025-11-06

1-3-(chloromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(chloromethyl)phenyl]-1H-Pyrazole
• WSUSUSYBXHRKMP-UHFFFAOYSA-N
• 1-(3-Chloromethyl-phenyl)-1H-pyrazole
• 1-[3-(chloromethyl)phenyl]pyrazole
• BB 0257179
• 1-3-(chloromethyl)phenyl-1H-pyrazole

• MDL： MFCD08059978
• Inchi： 1S/C10H9ClN2/c11-8-9-3-1-4-10(7-9)13-6-2-5-12-13/h1-7H,8H2
• InChI Key： WSUSUSYBXHRKMP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-3-(chloromethyl)phenyl-1H-pyrazole

1-(3-(Chloromethyl)phenyl)-1H-pyrazole (CAS 1015939-93-1): A Versatile Chemical Building Block for Modern Applications

In the ever-evolving field of organic chemistry, 1-(3-(chloromethyl)phenyl)-1H-pyrazole (CAS 1015939-93-1) has emerged as a crucial intermediate with significant potential across multiple industries. This heterocyclic compound, featuring both pyrazole and benzyl chloride moieties, offers unique reactivity that makes it valuable for pharmaceutical research, material science, and specialty chemical synthesis.

The molecular structure of 1-(3-(chloromethyl)phenyl)-1H-pyrazole combines the robust aromatic properties of phenyl groups with the versatile nitrogen-containing pyrazole ring. This combination creates a compound with excellent thermal stability and diverse functionalization possibilities. Recent studies highlight its growing importance in developing new pharmaceutical intermediates, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents.

One of the most searched questions regarding this compound relates to its synthetic applications. Researchers frequently investigate how the reactive chloromethyl group at the meta position enables efficient derivatization through nucleophilic substitution reactions. This characteristic makes CAS 1015939-93-1 particularly valuable for creating complex molecular architectures in drug discovery programs.

From a material science perspective, 1-(3-(chloromethyl)phenyl)-1H-pyrazole derivatives have shown promise in developing advanced polymeric materials. The compound's ability to serve as a cross-linking agent or polymerization initiator has attracted attention in creating high-performance coatings and adhesives. These applications align with current industry trends toward more sustainable and efficient material solutions.

The safety profile and handling considerations for this compound represent another common search topic among laboratory professionals. While not classified as hazardous under standard conditions, proper storage in cool, dry environments away from strong bases is recommended to maintain stability. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents.

Analytical characterization of 1-(3-(chloromethyl)phenyl)-1H-pyrazole typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity, which is essential for its use in sensitive applications like pharmaceutical synthesis. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex matrices.

Market trends indicate growing demand for 1-(3-(chloromethyl)phenyl)-1H-pyrazole derivatives, particularly in Asia-Pacific regions where pharmaceutical and specialty chemical industries are expanding rapidly. The compound's versatility as a chemical building block positions it well for future growth in research and industrial applications.

Environmental considerations surrounding the use of chloromethyl-containing compounds have led to increased research into greener synthetic pathways. Recent publications demonstrate successful approaches to minimize waste generation during the production and application of CAS 1015939-93-1, addressing sustainability concerns in the chemical industry.

Quality control standards for 1-(3-(chloromethyl)phenyl)-1H-pyrazole continue to evolve, with many suppliers now offering the compound at ≥98% purity. The development of robust analytical methods ensures batch-to-batch consistency, which is critical for researchers requiring reproducible results in their experiments.

Future research directions for this compound include exploring its potential in catalysis and coordination chemistry. The pyrazole nitrogen atoms can coordinate to metal centers, opening possibilities for creating novel catalysts or functional materials. These applications align with current scientific interest in developing more efficient chemical processes.

For researchers considering 1-(3-(chloromethyl)phenyl)-1H-pyrazole for their projects, proper literature review is essential. Numerous patents and publications describe synthetic methodologies and applications involving this compound, providing valuable insights for experimental design and process optimization.

In conclusion, 1-(3-(chloromethyl)phenyl)-1H-pyrazole (CAS 1015939-93-1) represents a valuable tool for modern chemical research and development. Its unique structural features and reactivity profile continue to inspire innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.